Cas no 1217030-87-9 (2-(4-fluorobenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 2-(4-fluorobenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1217030-87-9
• MF: C₁₈H₂₁ClFN₃O₂S
• MW: 397.894645452499
• CID: 6295473
• PubChem ID: 16806213
• Update Time: 2025-05-26

2-(4-fluorobenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorobenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 2-(4-fluorobenzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• F0526-1168
• AKOS026678056
• 1217030-87-9
• 2-[(4-fluorobenzoyl)amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• 2-(4-fluorobenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride

• Inchi： 1S/C18H20FN3O2S.ClH/c1-10(2)22-8-7-13-14(9-22)25-18(15(13)16(20)23)21-17(24)11-3-5-12(19)6-4-11;/h3-6,10H,7-9H2,1-2H3,(H2,20,23)(H,21,24);1H
• InChI Key： XWCFXYPIFWTRTO-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C(N)=O)C2=C1CN(C(C)C)CC2)NC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 397.1027040g/mol
• Monoisotopic Mass: 397.1027040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2-(4-fluorobenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Research Brief on 2-(4-fluorobenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS: 1217030-87-9)

In recent years, the compound 2-(4-fluorobenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS: 1217030-87-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and the treatment of inflammatory and oncological diseases.

The primary objective of recent studies has been to elucidate the pharmacological properties and mechanisms of action of this compound. Researchers have employed a combination of in vitro and in vivo assays to evaluate its efficacy, selectivity, and safety profile. Notably, the compound has demonstrated potent inhibitory effects on specific kinases involved in cell proliferation and inflammation, making it a candidate for further development as a targeted therapy.

One of the key findings from recent research is the compound's ability to selectively inhibit the activity of certain protein kinases, such as JAK and SYK, which are critical in signaling pathways associated with autoimmune diseases and cancer. Structural-activity relationship (SAR) studies have further optimized the molecule's potency and bioavailability, leading to improved therapeutic indices in preclinical models.

In addition to its kinase inhibitory properties, the compound has also been investigated for its potential in combination therapies. Preliminary data suggest synergistic effects when used alongside conventional chemotherapeutic agents, enhancing tumor regression and reducing drug resistance. These findings underscore the versatility of 1217030-87-9 as a multifunctional therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, off-target effects, and formulation optimization are currently under investigation. Ongoing studies aim to address these hurdles through advanced drug delivery systems and structural modifications.

In conclusion, 2-(4-fluorobenzamido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride represents a compelling area of research in chemical biology and drug development. Its dual role as a kinase inhibitor and potential combination therapy agent highlights its therapeutic versatility. Future research will focus on advancing this compound through clinical trials, with the ultimate goal of delivering a novel treatment option for patients with inflammatory and oncological conditions.